N-(2,5-dimethylphenyl)-2-(5-methoxy-2-((4-(4-methoxyphenyl)piperazin-1-yl)methyl)-4-oxopyridin-1(4H)-yl)acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[5-methoxy-2-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-4-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C28H34N4O4/c1-20-5-6-21(2)25(15-20)29-28(34)19-32-18-27(36-4)26(33)16-23(32)17-30-11-13-31(14-12-30)22-7-9-24(35-3)10-8-22/h5-10,15-16,18H,11-14,17,19H2,1-4H3,(H,29,34)
• InChI Key: BDFSTRBISUPWHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CN2C=C(C(=O)C=C2CN3CCN(CC3)C4=CC=C(C=C4)OC)OC
• Molecular Formula: C28H34N4O4
• Molecular Weight: 490.6 g/mol

Description

N-(2,5-dimethylphenyl)-2-(5-methoxy-2-((4-(4-methoxyphenyl)piperazin-1-yl)methyl)-4-oxopyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C28H34N4O4 and its molecular weight is 490.604. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Development

• Synthesis Techniques : A practical process for synthesizing related compounds, such as N-(2,6-dimethylphenyl)-2-piperazin-1-yl-acetamide, has been described, showcasing the methodology starting from piperazine and N-chloroacetyl-2,6-xylidine. This process highlights the synthesis's efficiency and the potential for purification and yield optimization (Guillaume et al., 2003).

Biological and Medicinal Applications

• Anti-inflammatory and Analgesic Properties : Research on novel compounds derived from visnaginone and khellinone, with structural similarities to the target compound, has shown significant anti-inflammatory and analgesic activities. These findings suggest a potential pathway for developing new therapeutic agents (Abu‐Hashem et al., 2020).

Agricultural and Material Science Applications

• Potential Pesticides : N-derivatives of compounds structurally related to the target molecule have been characterized by X-ray powder diffraction, identifying their potential as pesticides. This research opens up avenues for developing new agricultural chemicals (Olszewska et al., 2011).

Chemical Properties and Analysis

• Molecular Docking and Analysis : Studies have explored the antagonist activities of similar compounds, focusing on their molecular interactions with specific receptors. This research provides insights into the structural basis of biological activity and the potential for drug development (Shim et al., 2002).